Cas no 118158-94-4 (3-(Benzylsulfanyl)-5-(2-thienyl)-4H-1,2,4-triazol-4-amine)

• Product Name: 3-(Benzylsulfanyl)-5-(2-thienyl)-4H-1,2,4-triazol-4-amine
• CAS No: 118158-94-4
• MF: C₁₃H₁₂N₄S₂
• MW: 288.391179084778
• CID: 5014379
• Update Time: 2023-08-24

3-(Benzylsulfanyl)-5-(2-thienyl)-4H-1,2,4-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-(benzylsulfanyl)-5-(2-thienyl)-4H-1,2,4-triazol-4-amine
• 3-(benzylsulfanyl)-5-(thiophen-2-yl)-4H-1,2,4-triazol-4-amine
• 3-(benzylthio)-5-(thiophen-2-yl)-4H-1,2,4-triazol-4-amine
• 3-(BENZYLSULFANYL)-5-(2-THIENYL)-4H-1,2,4-TRIAZOL-4-YLAMINE
• 3-(Benzylsulfanyl)-5-(2-thienyl)-4H-1,2,4-triazol-4-amine

• Inchi： 1S/C13H12N4S2/c14-17-12(11-7-4-8-18-11)15-16-13(17)19-9-10-5-2-1-3-6-10/h1-8H,9,14H2
• InChI Key： NBZFEWLUSUDAIH-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2=CC=CS2)N1N)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 286
• XLogP3: 2.9
• Topological Polar Surface Area: 110